Cas no 2229104-31-6 (1-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carbonitrile
• CAS No: 2229104-31-6
• MF: C₁₄H₁₄N₂
• MW: 210.274363040924
• CID: 6369418
• PubChem ID: 165662262
• Update Time: 2025-05-20

1-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carbonitrile
• 2229104-31-6
• EN300-1734825

• Inchi： 1S/C14H14N2/c1-10-13(14(9-15)7-8-14)11-5-3-4-6-12(11)16(10)2/h3-6H,7-8H2,1-2H3
• InChI Key： MFDUBQZZUKXZEQ-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C(=C1C)C1(C#N)CC1

Computed Properties

• Exact Mass: 210.115698455g/mol
• Monoisotopic Mass: 210.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Additional information on 1-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carbonitrile

1-(1,2-Dimethyl-1H-indol-3-yl)cyclopropane-1-carbonitrile

The compound 1-(1,2-Dimethyl-1H-indol-3-yl)cyclopropane-1-carbonitrile (CAS No. 2229104-31-6) is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a dimethylindole moiety and a cyano group, making it a versatile building block for various chemical reactions and molecular designs.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules, particularly in the context of anticancer drug discovery. The cyclopropane ring is known for its strained geometry, which can impart unique electronic and steric properties to the molecule. This feature makes it an attractive candidate for exploring novel drug delivery systems and targeted therapies. Researchers have also investigated its role in enzyme inhibition, where the compound has shown promising results in modulating key biological pathways associated with diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, this compound is typically prepared through a combination of cross-coupling reactions and ring-forming strategies. The use of palladium-catalyzed coupling reactions has been particularly effective in constructing the indole-cyclopropane linkage. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is critical for achieving desired biological activities.

The structural versatility of 1-(1,2-Dimethyl-1H-indol-3-yl)cyclopropane-1-carbonitrile has also made it a valuable substrate for exploring new synthetic routes in organic chemistry. For instance, its reactivity towards various nucleophiles and electrophiles has been extensively studied, providing insights into its potential as an intermediate in more complex molecular constructions. Recent advancements in computational chemistry have further enhanced our understanding of its electronic properties, enabling more accurate predictions of its reactivity and behavior in different chemical environments.

From an applications perspective, this compound has found utility in the development of advanced materials, such as self-healing polymers and smart responsive materials. The integration of the cyclopropane ring into polymer backbones has been shown to improve mechanical properties and enhance responsiveness to external stimuli, making it a promising candidate for next-generation materials science applications.

In conclusion, 1-(1,2-Dimethyl-1H-indol-3-yl)cyclopropane-1-carbonitrile (CAS No. 2229104-31-6) stands out as a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent breakthroughs in synthesis and application studies, positions it as a key player in advancing both fundamental research and industrial innovations.